Cas no 1483869-71-1 (2-(3-methoxycyclohexyl)acetic acid)

• Product name: 2-(3-methoxycyclohexyl)acetic acid
• CAS No: 1483869-71-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 4601838
• PubChem ID: 12739780

2-(3-methoxycyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxycyclohexyl)acetic acid
• 2-(3-Methoxycyclohexyl)acetic acid, mixture of diastereomers

• Inchi： 1S/C9H16O3/c1-12-8-4-2-3-7(5-8)6-9(10)11/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： MYLWVYKTJDCPBI-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)CCCC(OC)C1

Additional information on 2-(3-methoxycyclohexyl)acetic acid

Introduction to 2-(3-methoxycyclohexyl)acetic acid (CAS No. 1483869-71-1)

2-(3-methoxycyclohexyl)acetic acid (CAS No. 1483869-71-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a cyclohexyl ring substituted with a methoxy group and an acetic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate and final product in multiple industries.

The molecular formula of 2-(3-methoxycyclohexyl)acetic acid is C₉H₁₆O₃, and its molecular weight is approximately 176.22 g/mol. The compound is a white crystalline solid at room temperature and exhibits good solubility in polar solvents such as water, ethanol, and methanol. Its melting point is around 50-55°C, and it has a boiling point of approximately 250°C under standard atmospheric pressure.

In the realm of pharmaceutical research, 2-(3-methoxycyclohexyl)acetic acid has been investigated for its potential therapeutic properties. Recent studies have highlighted its anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs targeting pain management and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 2-(3-methoxycyclohexyl)acetic acid exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

Beyond its pharmaceutical applications, 2-(3-methoxycyclohexyl)acetic acid has also found use in the agrochemical industry. It serves as an intermediate in the synthesis of herbicides and fungicides, contributing to the development of more effective and environmentally friendly agricultural products. A notable example is its role in the production of certain herbicides that target specific weed species without harming crops, thereby enhancing agricultural productivity while minimizing environmental impact.

In materials science, the unique chemical structure of 2-(3-methoxycyclohexyl)acetic acid makes it an attractive candidate for the synthesis of advanced polymers and coatings. Its ability to form stable ester linkages with other monomers allows for the creation of materials with enhanced mechanical properties and improved resistance to environmental factors such as UV radiation and moisture. This has led to its use in the development of high-performance coatings for automotive, aerospace, and marine applications.

The synthesis of 2-(3-methoxycyclohexyl)acetic acid typically involves a multi-step process that begins with the formation of a cyclohexanone derivative followed by methylation and subsequent acetylation steps. Advances in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible. A recent study published in the Journal of Organic Chemistry described a novel catalytic system that achieved high yields of 2-(3-methoxycyclohexyl)acetic acid with excellent selectivity, reducing both cost and environmental impact.

Safety considerations are paramount when handling 2-(3-methoxycyclohexyl)acetic acid. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety and environmental protection. This includes using appropriate personal protective equipment (PPE), maintaining good ventilation in work areas, and disposing of waste materials according to local regulations.

In conclusion, 2-(3-methoxycyclohexyl)acetic acid (CAS No. 1483869-71-1) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure endows it with valuable properties that make it an important intermediate and final product in pharmaceuticals, agrochemicals, and materials science. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern chemistry.